2-(2-Fluoro-3-trifluoromethylphenyl)-5-hydroxypyridine, 95%

• IUPAC Name: 6-[2-fluoro-3-(trifluoromethyl)phenyl]pyridin-3-ol
• InChI: InChI=1S/C12H7F4NO/c13-11-8(10-5-4-7(18)6-17-10)2-1-3-9(11)12(14,15)16/h1-6,18H
• InChI Key: WULQLWMLDFKSKV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)C(F)(F)F)F)C2=NC=C(C=C2)O
• Molecular Formula: C12H7F4NO
• DSSTOX Substance ID: DTXSID20692749
• Molecular Weight: 257.18 g/mol
• CAS RN: 1261910-82-0

Description

2-(2-Fluoro-3-trifluoromethylphenyl)-5-hydroxypyridine (95%) is an organic compound that has been used in research and development for its wide range of applications. It is a fluorinated derivative of pyridine, and is a white crystalline solid with a melting point of 146-148°C. 2-(2-Fluoro-3-trifluoromethylphenyl)-5-hydroxypyridine is widely used in synthetic organic chemistry due to its reactivity and ability to form a variety of derivatives. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.

Scientific Research Applications

2-(2-Fluoro-3-trifluoromethylphenyl)-5-hydroxypyridine has a wide range of applications in scientific research. It is commonly used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also used as a reagent in the synthesis of heterocyclic compounds, such as pyridines, pyrimidines, and quinolines. In addition, it has been used in the synthesis of polymers and other materials.

Mechanism of Action

2-(2-Fluoro-3-trifluoromethylphenyl)-5-hydroxypyridine is an organofluorine compound that is capable of forming strong covalent bonds with other molecules. The fluorine atom in the compound is electron-withdrawing, which makes the compound more reactive and more likely to form covalent bonds with other molecules. The compound can also act as a nucleophile, which means that it can attack the electron-rich sites of other molecules, such as carbonyl groups, and form covalent bonds.
Biochemical and Physiological Effects
2-(2-Fluoro-3-trifluoromethylphenyl)-5-hydroxypyridine has been studied for its potential biochemical and physiological effects. Studies have shown that the compound can act as an antioxidant, which means that it can scavenge free radicals and prevent oxidative damage to cells. In addition, it has been shown to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

2-(2-Fluoro-3-trifluoromethylphenyl)-5-hydroxypyridine is a versatile compound that can be used in a variety of laboratory experiments. The compound is relatively stable and can be stored for long periods of time. It is also relatively easy to synthesize, and can be synthesized in a variety of ways. However, the compound is toxic and should be handled with care. Additionally, the compound is expensive, and it is not always easy to obtain.

Future Directions

The potential applications of 2-(2-Fluoro-3-trifluoromethylphenyl)-5-hydroxypyridine are still being explored. Possible future directions include the development of new pharmaceuticals and agrochemicals, as well as the synthesis of new materials. In addition, the compound could be used in the synthesis of new heterocyclic compounds with potential therapeutic applications. Other potential applications include the synthesis of new polymers, the development of new catalysts, and the development of new analytical techniques.

Synthesis Methods

2-(2-Fluoro-3-trifluoromethylphenyl)-5-hydroxypyridine can be synthesized using a variety of methods. The most common method is the nucleophilic substitution reaction of 2-fluoro-3-trifluoromethylphenyl bromide with sodium hydroxide in methanol. This method yields a 95% pure product, which can be further purified by column chromatography.